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Compound of Interest

Compound Name: 1-Bromoicosane-d3

Cat. No.: B1380641

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of 1-Bromoicosane-d3. Due to the limited availability of specific experimental data for the
deuterated compound, this guide also includes data for the non-deuterated analogue, 1-
Bromoicosane, as a close proxy. The information is presented to facilitate research, drug
development, and other scientific applications where the physical properties of this long-chain
haloalkane are critical.

Core Physical and Chemical Data

The fundamental physical and chemical properties of 1-Bromoicosane-d3 and 1-
Bromoicosane are summarized in the table below. These values are essential for a variety of
experimental and modeling applications, providing a baseline for understanding the
compound's behavior.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1380641?utm_src=pdf-interest
https://www.benchchem.com/product/b1380641?utm_src=pdf-body
https://www.benchchem.com/product/b1380641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1380641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Foundational & Exploratory

Check Availability & Pricing

Property

1-Bromoicosane-d3

1-Bromoicosane

Chemical Formula

C20H40D3Br

C20Ha41Br

Molecular Weight

363.258 g/mol

361.444 g/mol [1][2][3][41[5]

CAS Number

202480-72-6

4276-49-7[1][2][3][4][5]

Physical State

Not explicitly stated, presumed

to be a solid at room

White powder[2]

temperature.
Melting Point No data available 36-38 °C
Boiling Point No data available 185-190 °C at 0.5 mmHg
) ] No readily available
Density No data available )
experimental data
No specific data available.
. Expected to be soluble in non-  Soluble in organic solvents;
Solubility

polar organic solvents and

insoluble in water.

insoluble in water.[6][7]

Experimental Protocols

The following sections detail the standardized experimental methodologies for determining the

key physical properties of long-chain haloalkanes like 1-Bromoicosane-d3.

Melting Point Determination

The melting point of a solid crystalline substance is a critical indicator of its purity.

Methodology:

o Sample Preparation: A small amount of the crystalline 1-Bromoicosane-d3 is finely ground

and packed into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated digital melting point apparatus is utilized.

e Procedure:
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o The capillary tube is placed in the heating block of the apparatus.
o The sample is heated at a rapid rate initially to determine an approximate melting range.

o The measurement is repeated with a fresh sample, heating at a slower rate (1-2 °C per
minute) as the temperature approaches the approximate melting point.

o The melting range is recorded from the temperature at which the first droplet of liquid
appears to the temperature at which the entire sample is molten.

Boiling Point Determination

For high boiling point compounds like 1-Bromoicosane, boiling point is determined under
reduced pressure to prevent decomposition.

Methodology:

o Sample Preparation: A small volume (a few milliliters) of the liquid compound is placed in a
small test tube.

o Apparatus: A distillation apparatus equipped with a vacuum pump, a manometer, and a
heating mantle is used.

e Procedure:
o The sample is heated under a specific, constant reduced pressure.

o The temperature at which the liquid boils and its vapor condenses is recorded as the
boiling point at that pressure.

o This is repeated at several different pressures to establish a pressure-temperature
nomograph if required.

Density Determination

The density of solid 1-Bromoicosane-d3 can be determined using the displacement method.

Methodology:
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e Sample Preparation: A known mass of the solid 1-Bromoicosane-d3 is accurately weighed.

o Apparatus: A graduated cylinder or a pycnometer and a compatible liquid in which the
sample is insoluble (e.g., water, if appropriate, or an inert, non-solvent liquid of known
density).

e Procedure:

o

A known volume of the displacement liquid is placed in the graduated cylinder.

[¢]

The weighed solid sample is carefully added to the liquid, ensuring it is fully submerged.

[¢]

The new volume is recorded. The difference in volume represents the volume of the solid.

[e]

The density is calculated by dividing the mass of the solid by its displaced volume.

Solubility Determination

The solubility of 1-Bromoicosane-d3 in various organic solvents can be determined using the
saturation shake-flask method.

Methodology:

e Sample Preparation: An excess amount of 1-Bromoicosane-d3 is added to a known volume
of the selected organic solvent in a sealed vial.

e Apparatus: A constant temperature shaker bath, a centrifuge, and an analytical instrument
for concentration measurement (e.g., GC-MS or HPLC).

e Procedure:

o The vials are agitated in the shaker bath at a constant temperature for an extended period
(e.g., 24-48 hours) to ensure equilibrium is reached.

o The saturated solution is then centrifuged to separate the undissolved solid.

o A known aliquot of the clear supernatant is carefully removed and diluted.
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o The concentration of the dissolved 1-Bromoicosane-d3 in the diluted sample is
determined using a pre-calibrated analytical method.

o The solubility is then calculated back to the original concentration in the saturated solution.

Logical Workflow for Physical Characterization

The following diagram illustrates the logical workflow for the comprehensive physical
characterization of a long-chain haloalkane such as 1-Bromoicosane-d3.
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Workflow for Physical Characterization of 1-Bromoicosane-d3
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Caption: Logical workflow for the synthesis, purification, and physical characterization of 1-
Bromoicosane-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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